3-[(Ethoxycarbonyl)amino]benzoic acid
Overview
Description
3-[(Ethoxycarbonyl)amino]benzoic acid is a chemical compound with the molecular weight of 209.2 . It is a powder at room temperature . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H11NO4/c1-2-15-10(14)11-8-5-3-4-7(6-8)9(12)13/h3-6H,2H2,1H3,(H,11,14)(H,12,13)
. This indicates the molecular structure of the compound. Physical and Chemical Properties Analysis
This compound has a density of 1.2±0.1 g/cm^3, a boiling point of 349.0±25.0 °C at 760 mmHg, and a melting point of 189-190 °C . It has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 4 freely rotating bonds .Scientific Research Applications
Synthesis and Complexing Abilities
- Synthesis and Characterization of Schiff Bases : Schiff bases derived from compounds including 3-[(ethoxycarbonyl)amino]benzoic acid have been synthesized, characterized, and their antibacterial and antifungal activities assessed. These bases show potential in the development of new antimicrobial agents (Mounika, Pragathi, & Gyanakumari, 2010).
- Complexing Ability with Metals : Compounds like 2-(2-ethoxycarbonyl-3-oxo-3-polyfluoroalkylprop-1-enylamino)benzoic acids, which are structurally similar to this compound, have been shown to act as O,N,O-tridentate ligands, forming complexes with metals such as nickel and copper (Kudyakova et al., 2009).
Biological Activities and Applications
- Cardiotropic Effects : The derivative 4-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid has shown pronounced cardiotropic effects, indicating potential for development into a cardiotropic drug (Ivkin & Karpov, 2022).
- Biosynthesis of Natural Products : 3-Amino-5-hydroxy benzoic acid, a precursor to a variety of natural products with biological activities, could indicate potential biosynthetic pathways involving derivatives of this compound (Kang, Shen, & Bai, 2012).
Chemical and Physical Characterization
- Structural Investigations : Studies on related compounds, such as (2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid, provide insights into molecular structure and interactions, which are crucial for understanding the properties and potential applications of this compound (Venkatesan et al., 2016).
Antibacterial Properties
- Antibacterial Schiff Bases : Schiff bases synthesized from 4-aminobenzoic acid derivatives, which are structurally related to this compound, show promising antibacterial properties, suggesting similar potential in derivatives of this compound (Parekh et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
3-(ethoxycarbonylamino)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-2-15-10(14)11-8-5-3-4-7(6-8)9(12)13/h3-6H,2H2,1H3,(H,11,14)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLDHVJVKFNDXTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1=CC=CC(=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70352063 | |
Record name | 3-[(ethoxycarbonyl)amino]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70352063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5180-76-7 | |
Record name | Benzoic acid, 3-[(ethoxycarbonyl)amino]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5180-76-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[(ethoxycarbonyl)amino]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70352063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-[(ethoxycarbonyl)amino]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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